2-Cyclopropoxy-N,N,6-trimethylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,N,6-trimethylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-9-5-4-6-11(16-10-7-8-10)12(9)13(15)14(2)3/h4-6,10H,7-8H2,1-3H3
• InChI Key: WRSVWGUCAPKMLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC2)C(=O)N(C)C

Description

2-Cyclopropoxy-N,N,6-trimethylbenzamide is a benzamide derivative featuring a cyclopropoxy substituent at the 2-position of the benzene ring, along with N,N-dimethyl and 6-methyl groups. Benzamide derivatives are widely studied for applications in medicinal chemistry and catalysis, particularly due to their directing group capabilities in C–H functionalization reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N,N,6-trimethylbenzamide typically involves the reaction of 2-cyclopropoxybenzoic acid with N,N-dimethylamine under specific conditions. The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amide bond . The reaction conditions often include refluxing the mixture in an appropriate solvent like dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of 2-Cyclopropoxy-N,N,6-trimethylbenzamide may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems allows for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to efficient large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N,N,6-trimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles like halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium iodide in acetone for halide substitution.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Halides or alkoxides.

Scientific Research Applications

2-Cyclopropoxy-N,N,6-trimethylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,N,6-trimethylbenzamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The cyclopropoxy group in 2-Cyclopropoxy-N,N,6-trimethylbenzamide introduces steric bulk and electronic effects distinct from other substituents. Below is a comparative analysis with key analogs:

Compound Name	Substituents	Melting Point (°C)	Yield (%)	Key Spectral Data (1H NMR δ, ppm)	Reference
2-Cyclopropoxy-N,N,6-trimethylbenzamide	2-cyclopropoxy, N,N-dimethyl, 6-methyl	N/A	N/A	N/A	N/A
N-Cyclopropyl-2,4,6-trimethylbenzamide (3i)	N-cyclopropyl, 2,4,6-trimethyl	133–135	92	δ 6.81 (s, ArH), 2.25 (s, CH3), 0.92–0.63 (m, cyclopropane)	[3]
N-Allyl-2,4,6-trimethylbenzamide (7c)	N-allyl, 2,4,6-trimethyl	Not reported	52	δ 6.91 (s, ArH), 5.80 (m, allyl CH2), 2.30 (s, CH3)	[2]
N-Benzyl-N,2,2-trimethyl-3-phenylpropanamide (8a)	N-benzyl, 2,2-dimethyl, 3-phenyl	Not reported	58	δ 7.30–7.10 (m, ArH), 2.10 (s, CH3)	[2]

Key Observations :

• The electron-donating cyclopropoxy group may also alter the electronic environment of the benzene ring, influencing directing group efficiency in catalysis .
• Thermal Stability : Compound 3i, with an N-cyclopropyl group, exhibits a relatively high melting point (133–135°C), suggesting strong intermolecular interactions (e.g., hydrogen bonding via the amide NH). The absence of an NH group in 2-Cyclopropoxy-N,N,6-trimethylbenzamide (due to N,N-dimethylation) may lower its melting point compared to 3i.

Reactivity and Functionalization Potential

• Directing Group Utility : The N,O-bidentate directing group in analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide enables metal-catalyzed C–H activation. For 2-Cyclopropoxy-N,N,6-trimethylbenzamide, the cyclopropoxy oxygen could act as a weak coordinating site, though steric bulk from the cyclopropane and N,N-dimethyl groups may limit metal coordination efficiency compared to hydroxyl-containing analogs.
• Synthetic Accessibility: While 3i and 7c were synthesized via reactions of benzoyl chlorides with cyclopropylamine or allylamine , the target compound would require cyclopropanol or its derivative as a nucleophile, which may present challenges in regioselectivity and yield due to the strained cyclopropane ring.

Spectroscopic and Analytical Comparisons

• 1H NMR Signatures : The cyclopropane protons in 3i resonate at δ 0.92–0.63 ppm, a characteristic upfield shift due to the ring’s anisotropic effects . In contrast, allyl protons in 7c appear at δ 5.80 ppm . For the target compound, cyclopropoxy protons are expected near δ 3.5–4.5 ppm, overlapping with N-methyl signals, complicating spectral interpretation.
• IR and Mass Spectrometry : The absence of an NH group in 2-Cyclopropoxy-N,N,6-trimethylbenzamide would eliminate the ~3223 cm⁻¹ NH stretch observed in 3i . HRMS data for analogs like 3i (m/z 226.1206 [M+Na]+) provide benchmarks for validating the target compound’s molecular formula .